N-(2-{[6-(2-methyl-1H-imidazol-1-yl)-4-pyrimidinyl]amino}ethyl)-4-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-[[6-(2-methylimidazol-1-yl)pyrimidin-4-yl]amino]ethyl]-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C18H17F3N6O/c1-12-22-8-9-27(12)16-10-15(25-11-26-16)23-6-7-24-17(28)13-2-4-14(5-3-13)18(19,20)21/h2-5,8-11H,6-7H2,1H3,(H,24,28)(H,23,25,26)
• InChI Key: PRVQMZOWLNIRQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=NC=NC(=C2)NCCNC(=O)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C18H17F3N6O
• Molecular Weight: 390.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds has involved various methods, including the reaction of N-substituted imidazolylbenzamides or benzene-sulfonamides to produce compounds with significant electrophysiological activity. For example, compounds synthesized through such methods have shown potency comparable to sematilide, a class III electrophysiological agent (Morgan et al., 1990). This highlights the potential for creating effective molecules through careful chemical synthesis, potentially applicable to the synthesis of N-(2-{[6-(2-methyl-1H-imidazol-1-yl)-4-pyrimidinyl]amino}ethyl)-4-(trifluoromethyl)benzamide.

Molecular Structure Analysis

Molecular structure analysis has been conducted on related compounds, showing that the imidazo[1,2-a]benzo[4,5]furo[2,3-d]pyrimidine ring system can be essentially planar, with phenyl rings twisted at specific angles relative to this system. For instance, a study demonstrated the planarity and specific dihedral angle of the phenyl ring in relation to the core ring system (Deng et al., 2010). Such detailed structural analyses are crucial for understanding the chemical behavior and potential reactivity of this compound.

Chemical Reactions and Properties

Chemical reactions involving similar compounds have included aza-Wittig reactions and Michael addition/intramolecular cyclization, demonstrating the reactivity and potential for creating diverse derivatives (Balewski & Kornicka, 2021). These reactions underline the chemical versatility of compounds within this class, suggesting similar capabilities for this compound.

Physical Properties Analysis

The physical properties of closely related compounds, such as solubility, melting points, and crystal structure, have been characterized, providing insights into their behavior in different environments. For instance, crystal packing and intermolecular interactions have been detailed for ethyl (2,5-dioxo-1-phenyl-2,3-dihydro-1H,5H-1-benzofuro[3,2-d]imidazo[1,2-a]pyrimidin-3-yl)acetate, a compound with structural similarities (Hu et al., 2007). These analyses are essential for predicting how this compound might behave under various conditions.

Chemical Properties Analysis

The chemical properties, such as reactivity with other compounds, stability under different conditions, and potential for undergoing specific chemical transformations, have been explored for compounds within this category. Research on trifluoromethylated imidazo[1,2-a]pyrimidines and benzimidazo[1,2-a]pyrimidines, for example, has provided valuable information on their synthesis and potential biological activities, indicating the broad utility of these frameworks (Jismy et al., 2019).

Mechanism of Action

The mechanism of action of imidazole derivatives can vary widely depending on their specific structure and the target they interact with. Many imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Future Directions

The future directions of imidazole research are likely to continue focusing on the development of new drugs. Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities, suggesting a wide range of potential applications in medicine.